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Compound of Interest

Methyl 2-(4-bromophenoxy)-6-
Compound Name:
chloroisonicotinate

Cat. No.: B8240828

Get Quote

\ J

Document Control:

» Classification: Research Chemical / Intermediate

» Applicability: Drug Discovery, Agrochemical Synthesis, Medicinal Chemistry
o Hazard Scope: Structure-Activity Relationship (SAR) Derived

Part 1: Chemical Identity & Architecture
The "Identity Card"

This compound is a tri-functionalized pyridine scaffold used primarily as a building block for
coupling reactions (e.g., Suzuki-Miyaura) or as a core for enzyme inhibitors.
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Parameter Specification

) Methyl 2-(4-bromophenoxy)-6-
Chemical Name o
chloroisonicotinate

Molecular Formula C13H9BrCINOs
Molecular Weight ~342.57 g/mol
Physical State Off-white to pale yellow solid (Predicted)
B Low in water; Soluble in DMSO, DCM, Ethyl
Solubility
Acetate
) ) Predicted range: 75-95°C (Based on Methyl
Melting Point ) L
2,6-dichloroisonicotinate analogs)
Not widely indexed (Search Analog: 42521-09-5
CAS Number

for core scaffold)

Structural Hazard Analysis

To understand the safety profile without a direct animal study, we deconstruct the molecule into
its reactive "toxophores":

» Halogenated Pyridine Core: Known to cause skin and respiratory irritation. The 6-chloro
position is reactive toward nucleophiles (e.g., proteins in skin), leading to potential
sensitization.

o Phenoxy Ether Linkage: Generally stable, but increases lipophilicity (LogP ~3.5-4.0),
facilitating dermal absorption.

o Methyl Ester: Susceptible to hydrolysis by esterases; generally low acute toxicity but
contributes to local irritation.

Part 2: Hazard Identification (GHS Classification)

Derived from Structure-Activity Relationships (SAR) of analogous halogenated isonicotinates.

Primary Hazards
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Signal Word:WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

Secondary/Chronic Risks

o H302 (Predicted): Harmful if swallowed.[3] (Analogous to 4-bromo-2-chlorophenol).[4]

» Sensitization: Potential skin sensitizer due to the reactive chloropyridine moiety capable of
haptenization.

Part 3: Synthesis Context & Impurity Management

Expert Insight: Safety is not just about the product; it is about the impurities carried over from
synthesis.

This compound is typically synthesized via Nucleophilic Aromatic Substitution (SnAr).
Understanding this pathway reveals hidden hazards in the crude material.

Synthesis Pathway: Methyl 2,6-dichloroisonicotinate + 4-Bromophenol (+ Base)

Product

Critical Impurities:

e Residual 4-Bromophenol: Highly corrosive and toxic. If the product smells "medicinal” or
"phenolic,” assume phenol contamination.

e Residual Base (K2C0O3/Cs2C0s3): Can cause pH burns if dust is inhaled.

Visualization: Synthesis-Derived Hazard Flow
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Caption: Logical flow of hazards from starting materials to the final product. Note the carry-over
risk of corrosive phenols.

Part 4: Safe Handling Protocols
Engineering Controls

¢ Solid Handling: Weighing must be performed in a fume hood or a powder containment
balance enclosure. The dust is likely irritating to the mucous membranes.

¢ Solution Handling: Standard chemical fume hood.

Personal Protective Equipment (PPE) Matrix

Body Part Recommendation Rationale

Halogenated aromatics can

Nitrile Gloves (Double gloving permeate thin latex. Double

Hands o )
recommended) nitrile provides a breakthrough
time >4 hours.
] Safety glasses are insufficient
Eyes Chemical Safety Goggles ) o )
if dust generation is possible.
Required only if handling open
Respiratory N95 / P2 Mask powders outside a fume hood
(not recommended).
Standard protection against
Body Lab Coat (Cotton/Poly blend)

solid particulates.
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Storage & Stability

¢ Atmosphere: Store under

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Bromo-2,6-dichlorophenol | C6H3BrCI20 | CID 18587 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. fishersci.com [fishersci.com]
¢ 3. industrialchemicals.gov.au [industrialchemicals.gov.au]

¢ 4. Synthesis and structure of 4-bromo-2-chlorophenyl 4’-methoxy-[1,1'-biphenyl]-4-carboxyl-
ate featuring short halogen---oxygen contacts - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Safety Guide: Methyl 2-(4-bromophenoxy)-6-
chloroisonicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8240828/docs#technical-safety-guide-methyl-2-4-
bromophenoxy-6-chloroisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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